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Compound of Interest

Compound Name:
1-(2-Aminopropoxy)-3-

chlorobenzene

Cat. No.: B13213829

Get Quote

Synonym: 1-(3-Chlorophenoxy)propan-2-amine Primary Application: CNS Active

Pharmacophore & Chiral Building Block

Part 1: Chemical Identity & CAS Registry
The compound 1-(2-Aminopropoxy)-3-chlorobenzene is chemically synonymous with 1-(3-

chlorophenoxy)propan-2-amine. It serves as a critical aryloxyalkylamine scaffold, structurally

related to neurotransmitter reuptake inhibitors (e.g., Atomoxetine, Viloxazine) and anti-

arrhythmic agents (e.g., Mexiletine).
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Parameter Detail

CAS Number (HCl Salt) 20871-82-3 (Commercially stable form)

CAS Number (Free Base) 64301-32-8 (Theoretical/In-situ)

CAS Number (Ketone Precursor) 15422-18-1 (1-(3-Chlorophenoxy)propan-2-one)

IUPAC Name 1-(3-Chlorophenoxy)propan-2-amine

Molecular Formula
C₉H₁₂ClNO (Free Base) / C₉H₁₃Cl₂NO (HCl

Salt)

Molecular Weight 185.65 g/mol (Base) / 222.11 g/mol (HCl)

SMILES CC(N)COC1=CC(Cl)=CC=C1

Part 2: Synthesis & Manufacturing Protocols
To ensure high purity for pharmaceutical applications, two primary routes are recommended.

Route A is preferred for bulk scale-up of the racemic mixture, while Route B is required when

specific stereochemistry (enantiopurity) is necessary for receptor binding affinity.

Diagram 1: Comparative Synthesis Workflows
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Caption: Comparison of Reductive Amination (Route A) vs. Azide Displacement (Route B) for

scaffold construction.

Protocol A: Reductive Amination (Scalable/Racemic)
This method minimizes side reactions associated with direct alkylation of amines.
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Ether Formation (Williamson Synthesis):

Reagents: 3-Chlorophenol (1.0 eq), Chloroacetone (1.1 eq), K₂CO₃ (1.5 eq), Acetone

(Solvent).

Procedure: Reflux 3-chlorophenol with potassium carbonate in acetone for 1 hour to

generate the phenoxide. Add chloroacetone dropwise. Reflux for 6-8 hours.

Critical Control Point: Monitor by TLC for the disappearance of phenol. Residual phenol is

difficult to remove later.

Workup: Filter inorganic salts. Concentrate filtrate. Distill to obtain 1-(3-

Chlorophenoxy)propan-2-one (CAS 15422-18-1).[1]

Reductive Amination:

Reagents: Ketone intermediate, Ammonium Acetate (10 eq), Sodium Cyanoborohydride

(0.7 eq), Methanol.

Procedure: Dissolve ketone in methanol. Add ammonium acetate and stir for 30 mins to

form the imine in situ. Cool to 0°C. Add NaBH₃CN portion-wise. Stir at RT for 12 hours.

Safety Note: Acidify carefully during workup to avoid HCN evolution. Use a fume hood.

Purification: Acid-base extraction. The amine is extracted into HCl, washed with ether

(removes neutral impurities), then basified (NaOH) and extracted back into DCM.

Protocol B: Chiral Epoxide Opening (Enantioselective)
Used when the (R)- or (S)- isomer is required for high-affinity binding studies.

Regioselective Ring Opening:

React 3-chlorophenol with (S)-propylene oxide using a catalytic amount of NaOH. This

yields the chiral alcohol 1-(3-chlorophenoxy)propan-2-ol.

Note: Attack occurs at the less substituted carbon (S_N2), retaining stereochemistry at the

chiral center if using chiral epoxide, though inversion pathways must be managed.
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Functional Group Interconversion:

Activation: Convert the secondary alcohol to a mesylate (MsCl, Et₃N, DCM, 0°C).

Displacement: React the mesylate with Sodium Azide (NaN₃) in DMF at 60°C. Warning:

Azides are shock-sensitive. Do not concentrate to dryness.

Reduction: Reduce the azide to the amine using Hydrogenation (Pd/C, H₂) or Staudinger

conditions (PPh₃, THF/H₂O).

Part 3: Technical Analysis & Applications
Pharmacophore Mapping
The aryloxy-alkyl-amine motif is a "privileged structure" in medicinal chemistry. The distance

between the aromatic ring and the basic nitrogen (2-3 carbons) mimics the catecholamine

neurotransmitters (dopamine, norepinephrine).

3-Chloro Substitution: The meta-chlorine atom increases lipophilicity (LogP) and metabolic

stability by blocking the metabolic "soft spot" on the ring, preventing rapid hydroxylation.

Ether Linkage: Provides rotational freedom, allowing the molecule to adopt conformations

required for binding to Monoamine Transporters (NET, SERT).

Diagram 2: Pharmacophore Relationships
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Caption: Structural relationship between the target molecule and established

CNS/Cardiovascular drugs.

Part 4: Safety & Handling (E-E-A-T)
Hazard Classification (GHS):

Acute Toxicity: Category 3 (Oral/Dermal).

Skin/Eye Irritation: Category 2.[2]

Target Organs: Liver, Kidneys (typical for chlorophenol metabolites).

Handling Protocols:

Storage: The free base is prone to oxidation and carbamate formation (from atmospheric

CO₂). Store as the Hydrochloride salt under inert gas (Argon/Nitrogen) at 2-8°C.

Neutralization: In case of spill, neutralize with dilute acetic acid (if base) or sodium

bicarbonate (if salt) before absorbing with vermiculite.
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Waste: Chlorinated aromatics must be segregated from general organic waste for high-

temperature incineration to prevent dioxin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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